Cas no 1379360-36-7 (4-Chloro-3,5-dimethylbenzoyl chloride)

• Product Name: 4-Chloro-3,5-dimethylbenzoyl chloride
• CAS No: 1379360-36-7
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• MDL: MFCD11111053
• CID: 5189394
• Update Time: 2026-03-05

4-Chloro-3,5-dimethylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,5-dimethylbenzoyl chloride

• MDL： MFCD11111053
• Inchi： 1S/C9H8Cl2O/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4H,1-2H3
• InChI Key： BPUKINNLHSTZGB-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(C)=C(Cl)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 4-Chloro-3,5-dimethylbenzoyl chloride

Exploring the Properties and Applications of 4-Chloro-3,5-Dimethylbenzoyl Chloride (CAS No. 1379360-36-7)

4-Chloro-3,5-dimethylbenzoyl chloride, identified by the CAS registry number 1379360-36-7, is a significant compound in the realm of organic chemistry. This compound belongs to the class of benzoyl chlorides, which are widely recognized for their versatility in synthetic applications. The molecule features a benzene ring substituted with chlorine and two methyl groups at the 4, 3, and 5 positions, respectively. This substitution pattern imparts unique chemical properties that make it valuable in various research and industrial contexts.

The synthesis of 4-chloro-3,5-dimethylbenzoyl chloride typically involves the reaction of its corresponding acid with thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). These reagents facilitate the conversion of carboxylic acids into acyl chlorides, a process that is well-documented in organic chemistry literature. The resulting compound is a white crystalline solid with a molecular weight of approximately 228.58 g/mol. Its melting point is around 52°C, and it is sparingly soluble in water but soluble in common organic solvents such as dichloromethane and diethyl ether.

In terms of chemical reactivity, 4-chloro-3,5-dimethylbenzoyl chloride exhibits typical behavior of acyl chlorides. It readily reacts with alcohols to form esters and with amines to generate amides. These reactions are fundamental in organic synthesis and are often employed in the construction of complex molecules, including pharmaceutical agents and agrochemicals. The presence of electron-withdrawing groups like chlorine enhances the electrophilicity of the carbonyl carbon, making it more reactive towards nucleophilic attacks.

Recent studies have highlighted the potential of 4-chloro-3,5-dimethylbenzoyl chloride in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing polyamides and polyurethanes with enhanced thermal stability and mechanical properties. The substitution pattern on the benzene ring not only influences reactivity but also contributes to the stability of the final polymer products.

Beyond materials science, this compound has found applications in medicinal chemistry. Its ability to form stable amide bonds makes it an attractive candidate for drug delivery systems. For example, scientists have investigated its use as a linker in peptide synthesis, where it facilitates the construction of bioactive molecules with precise structural control.

In addition to these applications, 4-chloro-3,5-dimethylbenzoyl chloride has been utilized in analytical chemistry as a derivatizing agent for gas chromatography (GC) and mass spectrometry (MS) analyses. Its reactivity allows for the efficient conversion of carboxylic acids into volatile derivatives that can be easily detected by these analytical techniques.

The environmental impact and safety profile of 4-chloro-3,5-dimethylbenzoyl chloride are areas of ongoing research interest. While it is not classified as a hazardous material under standard regulations, proper handling procedures are recommended due to its reactive nature. Occupational exposure limits have been established to ensure worker safety in industrial settings where this compound is used.

In conclusion, 4-chloro-3,5-dimethylbenzoyl chloride (CAS No. 1379360-36-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an essential building block in organic synthesis, while its adaptability continues to drive innovation in materials science and medicinal chemistry. As research progresses, new opportunities for leveraging this compound's potential are likely to emerge.